(5-bromofuran-2-yl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (5-bromofuran-2-yl)-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C14H17BrN4O2.ClH/c1-2-17-6-5-16-14(17)19-9-7-18(8-10-19)13(20)11-3-4-12(15)21-11;/h3-6H,2,7-10H2,1H3;1H
• InChI Key: KJFIIQWGPQZPMW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1N2CCN(CC2)C(=O)C3=CC=C(O3)Br.Cl
• Molecular Formula: C14H18BrClN4O2
• Molecular Weight: 389.67 g/mol

Description

“(5-bromofuran-2-yl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety. Imidazole derivatives have been known to show a broad range of chemical and biological properties. They are the core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of imidazole contains three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms. The specific molecular structure of “(5-bromofuran-2-yl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride” is not provided in the available resources.

Chemical Reactions Analysis

Imidazole is amphoteric in nature, showing both acidic and basic properties. It’s highly soluble in water and other polar solvents. The specific chemical reactions involving “(5-bromofuran-2-yl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride” are not detailed in the available resources.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid. The specific physical and chemical properties of “(5-bromofuran-2-yl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride” are not provided in the available resources.

Scientific Research Applications

Anticancer Research

This compound has been explored for its potential in anticancer therapy. The presence of the benzofuran and imidazole rings suggests it could interact with various biological targets. .

Molecular Docking Studies

The compound’s structure allows it to fit into the active sites of certain enzymes or receptors, making it valuable for molecular docking studies. .

Synthesis of Analogues

Chemists can modify the core structure of this compound to synthesize analogues with potentially improved pharmacological properties. .

Safety and Hazards

The safety information for a similar compound, “[ (5-bromofuran-2-yl)methyl] [2- (1H-imidazol-1-yl)ethyl]amine”, includes hazard statements H302, H315, H319, H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.